
Unveiling the Research Potential of Red 30: A
Technical Examination Beyond Cosmetics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Red 30

Cat. No.: B1170523 Get Quote

For Immediate Release

[City, State] – December 13, 2025 – This technical guide provides an in-depth analysis of the

synthetic colorant Red 30 (CI 73360), exploring its potential research applications beyond its

established use in the cosmetic and pharmaceutical industries. This document is intended for

researchers, scientists, and drug development professionals interested in the broader utility of

existing chemical compounds.

Introduction: Distinguishing Red 30 from
Confounding Colorants
Red 30, chemically known as 6-Chloro-2-(6-chloro-4-methyl-3-oxobenzo[b]thien-2(3H)-

ylidene)-4-methylbenzo[b]thiophene-3(2H)-one, is a synthetic pigment belonging to the

thioindigoid class of dyes.[1][2] It is crucial to distinguish Red 30 (CI 73360) from another

commonly referenced colorant, Red 3 (Erythrosine, CI 45430). Much of the scientific literature

concerning the biological effects and health risks, such as impacts on thyroid function and

potential carcinogenicity, is associated with Red 3, not Red 30.[3] This guide will focus

exclusively on the known properties and potential novel applications of Red 30.

Caption: Chemical and functional distinction between Red 30 and Red 3.
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Current Approved Applications: A Focus on
Pharmaceuticals
Red 30 is approved by regulatory bodies such as the U.S. Food and Drug Administration (FDA)

for use as a colorant in both drugs and cosmetics.[1][4] Its primary function in these

applications is to provide a distinct and stable color, aiding in product identification and

aesthetic appeal.[5][6] The "lake" form, Red 30 Lake, is an insoluble pigment made by

precipitating the dye with a metal salt, often aluminum, which enhances its stability in solid

dosage forms.[6][7]

Use in Pharmaceutical Formulations
In the pharmaceutical industry, Red 30 and its lake are utilized as excipients in various dosage

forms, including:

Tablet Coatings: To provide a uniform and identifiable color.[6]

Capsule Shells: For branding and differentiation of products.

Oral Suspensions: To improve patient acceptance and compliance.

The selection of Red 30 in these formulations is primarily due to its high stability to light and

heat.[8]

Exploration of Non-Cosmetic Research
Applications: A Review of the Literature
A comprehensive review of scientific literature and patent databases reveals a significant lack

of documented research applications for Red 30 beyond its role as a colorant. While other dyes

have been repurposed for various scientific applications, Red 30 has not been extensively

explored for functional roles such as:

Biological Staining: There is no evidence to suggest Red 30 has an affinity for specific

cellular structures or biomolecules that would make it a useful biological stain.

Fluorescent Probing: The intrinsic fluorescence properties of Red 30 have not been

characterized or exploited for imaging or sensing applications in biological systems.
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Drug Delivery: While present in drug formulations for color, there are no reports of Red 30
being used as an active component of a drug delivery system, for example, in targeted

release or as a carrier.

The broader class of thioindigoid dyes, to which Red 30 belongs, has been noted for potential

applications in organic electronics and as photoresponsive materials, but these studies have

not specifically focused on Red 30 in a biological or pharmaceutical research context.[9]

Quantitative Data Summary
Due to the limited research on Red 30's biological activities, quantitative data regarding its

effects in non-cosmetic applications is largely unavailable. The table below summarizes the

known regulatory and chemical information.

Property Value Reference

CI Name CI 73360 [1]

Common Name D&C Red No. 30 [4]

Chemical Class Thioindigoid [1]

CAS Number 2379-74-0 [10]

Molecular Formula C18H10Cl2O2S2 [10]

FDA Approved Uses Drugs, Cosmetics [1][4]

Future Research Directions: A Hypothetical
Workflow
The absence of research into the functional applications of Red 30 presents an opportunity for

novel investigations. A hypothetical workflow for evaluating the potential of an existing colorant

like Red 30 for new research applications is outlined below.
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Phase 1: Characterization

Phase 2: In Vitro Screening

Phase 3: Application Development

Physicochemical Profiling
(Solubility, Stability, pKa)

Spectroscopic Analysis
(Absorbance, Fluorescence)

Integration into Drug Delivery System

Based on chemical properties

Cytotoxicity Assays
(e.g., MTT, LDH)

Proceed if properties are favorable

Cellular Uptake & Localization
(Confocal Microscopy)

Binding Affinity Studies
(e.g., to DNA, proteins)

Development as Biological Stain

If specific localization observed

Development as Fluorescent Probe

If fluorescent & localized

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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